[(Carboxymethyl)sulfanyl](hydroxysulfanyl)oxophosphanium

• CAS No.: 61941-05-7
• Molecular Formula: C2H4O4PS2+
• Molecular Weight: 187.16 g/mol
• IUPAC Name: carboxymethylsulfanyl-hydroxysulfanyl-oxophosphanium
• InChI: InChI=1S/C2H3O4PS2/c3-2(4)1-8-7(5)9-6/h1H2,(H-,3,4,6)/p+1
• InChI Key: SMTIDCNNOGVNIV-UHFFFAOYSA-O
• Canonical SMILES: C(C(=O)O)S[P+](=O)SO

Description

(Carboxymethyl)sulfanyloxophosphanium is a complex organophosphorus compound characterized by the presence of both sulfur and phosphorus atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Carboxymethyl)sulfanyloxophosphanium typically involves the reaction of carboxymethyl thiol with a suitable phosphorus-containing reagent under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and may require the use of catalysts to enhance the reaction rate and yield.

Industrial Production Methods

Industrial production of (Carboxymethyl)sulfanyloxophosphanium often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or distillation to remove impurities and obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

(Carboxymethyl)sulfanyloxophosphanium undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or phosphine derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride for reduction, and nucleophiles or electrophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure optimal results.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiol or phosphine derivatives. Substitution reactions can lead to a wide range of products depending on the nature of the substituents introduced.

Scientific Research Applications

(Carboxymethyl)sulfanyloxophosphanium has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in various organic synthesis reactions and as a catalyst in certain chemical processes.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development and as a therapeutic agent.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (Carboxymethyl)sulfanyloxophosphanium involves its interaction with specific molecular targets and pathways. The compound may exert its effects through the modulation of enzyme activity, disruption of cellular processes, or interaction with specific receptors. Detailed studies are required to fully elucidate the molecular mechanisms involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (Carboxymethyl)sulfanyloxophosphanium include other organophosphorus compounds with sulfur-containing functional groups, such as:

Carbocisteine: A mucolytic agent used in respiratory conditions.

Carboxymethylcellulose: A cellulose derivative used as a viscosity modifier and emulsifier.

Uniqueness

(Carboxymethyl)sulfanyloxophosphanium is unique due to its specific combination of carboxymethyl, sulfanyl, and oxophosphanium groups, which confer distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a compound of significant interest in scientific research.